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Compound of Interest

Compound Name:

(2-((2-

Methoxyethoxy)methyl)phenyl)bor

onic acid

CAS No.: 858126-53-1

Cat. No.: B1522648

Get Quote

Organoboron compounds, particularly boronic acids, have seen a surge in interest within

medicinal chemistry over the past two decades.[1][2] Initially overlooked due to perceived

toxicity, this class of compounds is now recognized for its stability, versatile reactivity, and low

toxicity.[1] (2-((2-Methoxyethoxy)methyl)phenyl)boronic acid is a specialized arylboronic

acid derivative. Its unique structure, featuring a methoxyethoxy side chain, offers synthetic

chemists a valuable reagent for introducing a specific phenyl moiety into complex molecular

architectures. The primary utility of this compound lies in its function as a nucleophilic partner in

palladium-catalyzed cross-coupling reactions, most notably the Nobel Prize-winning Suzuki-

Miyaura reaction.[3] This reaction is a cornerstone of modern drug discovery, enabling the

efficient construction of biaryl systems, which are common motifs in many pharmaceutical

agents.

Physicochemical Properties and Specifications
Accurate characterization is the foundation of reproducible science. The key properties of (2-
((2-Methoxyethoxy)methyl)phenyl)boronic acid are summarized below.
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Property Value Source

CAS Number 858126-53-1 [4]

Molecular Formula C₁₀H₁₅BO₄ [4]

Molecular Weight 210.04 g/mol [4]

IUPAC Name

(2-((2-

Methoxyethoxy)methyl)phenyl)

boronic acid

N/A

Appearance
Typically a solid (powder or

crystalline)
[5]

Purity ≥95% (typical) N/A

Storage Conditions
Sealed in a dry environment,

refrigerated (2-8°C)
[4]

SMILES
COCCOCC1=CC=CC=C1B(O)

O
[4]

Synthesis Pathway and Mechanistic Rationale
The synthesis of arylboronic acids is a well-established field. A common and effective method

involves the reaction of an organometallic intermediate (such as an organolithium or Grignard

reagent) with a trialkyl borate ester, followed by acidic hydrolysis.[6][7][8]

Proposed Synthetic Workflow
The synthesis of (2-((2-Methoxyethoxy)methyl)phenyl)boronic acid can be logically

achieved from a suitable ortho-substituted bromobenzene precursor.
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Step 1: Lithiation

Step 2: Borylation

Step 3: Hydrolysis

1-Bromo-2-(((2-methoxyethoxy)methyl)benzene

Organolithium Intermediate

n-BuLi or t-BuLi
THF, -78°C

Boronate Ester Intermediate

Electrophilic Trap

Triisopropyl Borate B(O-iPr)₃

(2-((2-Methoxyethoxy)methyl)phenyl)boronic acid

Protonolysis

Aqueous Acid (e.g., HCl)

Pd(0)Ln

R¹-Pd(II)Ln-X
Oxidative
Addition
(R¹-X)

R¹-Pd(II)Ln-R²

Transmetalation
(R²-B(OH)₂) + BaseReductive

Elimination
(forms R¹-R²)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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